Cas no 640735-09-7 (Iratumumab)

• Product Name: Iratumumab
• CAS No: 640735-09-7
• CID: 2662005
• Update Time: 2025-07-18

Iratumumab Chemical and Physical Properties

Names and Identifiers

• Iratumumab
• Research Grade Iratumumab(DHD80902)

Additional information on Iratumumab

Iratumumab (CAS No. 640735-09-7): A Promising Therapeutic Antibody for Cancer Treatment

Iratumumab, identified by the CAS number 640735-09-7, is a monoclonal antibody that has garnered significant attention in the field of oncology due to its potential therapeutic applications. This antibody targets the CD40 receptor, a member of the tumor necrosis factor (TNF) receptor superfamily, which plays a crucial role in the immune response and cancer progression. The development and clinical evaluation of iratumumab have been driven by its ability to modulate immune responses and enhance antitumor activity.

The CD40 receptor is expressed on various immune cells, including antigen-presenting cells (APCs), B cells, and some subsets of T cells. Activation of CD40 through binding with its ligand, CD40L, or through antibodies like iratumumab, can lead to enhanced immune cell activation, proliferation, and cytokine production. These effects are particularly relevant in the context of cancer immunotherapy, where the goal is to stimulate the immune system to recognize and eliminate tumor cells.

Iratumumab has been extensively studied in preclinical models and early-phase clinical trials. Preclinical studies have demonstrated that iratumumab can effectively activate immune cells, leading to increased production of pro-inflammatory cytokines such as TNF-α and IL-12. These cytokines play a critical role in promoting antitumor immunity by enhancing the function of natural killer (NK) cells and cytotoxic T lymphocytes (CTLs). Additionally, iratumumab has been shown to enhance the phagocytic activity of macrophages, further contributing to tumor cell clearance.

In clinical trials, iratumumab has been evaluated for its safety and efficacy in various types of cancer. Early-phase trials have focused on hematological malignancies such as chronic lymphocytic leukemia (CLL) and non-Hodgkin's lymphoma (NHL). Results from these trials have indicated that iratumumab is generally well-tolerated, with manageable side effects. Notably, some patients have shown significant clinical responses, including partial remissions and stable disease.

The mechanism of action of iratumumab involves multiple pathways. By binding to the CD40 receptor on immune cells, iratumumab can enhance the presentation of tumor antigens by APCs, leading to a more robust adaptive immune response. This is particularly important in cancers where tumor cells often evade immune surveillance by downregulating antigen presentation. Furthermore, iratumumab can induce direct cytotoxic effects on certain types of cancer cells, making it a multifaceted therapeutic agent.

In addition to its monotherapy potential, iratumumab has shown promise when combined with other anticancer agents. Preclinical studies have demonstrated that combining iratumumab with chemotherapy or other immunotherapies can synergistically enhance antitumor activity. For example, when used in combination with rituximab, another monoclonal antibody targeting CD20 on B cells, iratumumab has been shown to significantly improve outcomes in preclinical models of B-cell lymphoma.

The development of combination therapies involving iratumumab is an active area of research. Clinical trials are currently underway to evaluate the safety and efficacy of these combinations in various cancer types. The goal is to optimize treatment regimens that can maximize therapeutic benefits while minimizing side effects.

Beyond its direct therapeutic applications, iratumumab

In conclusion, Iratumumab (CAS No. 640735-09-7)